Cas no 3333-20-8 (Benzene, 1-methyl-3-(2-propenyl)-)

Benzene, 1-methyl-3-(2-propenyl)- Properties

Names and Identifiers

• Benzene, 1-methyl-3-(2-propenyl)-
• 1-Allyl-3-methylbenzene
• 3-(3-Methylphenyl)-1-propene
• 1-methyl-3-allylbenzene
• Benzene, 1-methyl-3-(2-propen-1-yl)-
• m-Allyltoluene
• 1-methyl-3-prop-2-enylbenzene
• AKOS006340937
• m-Allyltoluol
• DTXSID00335203
• 1-Allyl-3-methylbenzene, 97%
• 1-methyl-3-(2-propenyl)-benzene
• G78401
• 3-allyltoluene
• CS-0267266
• AS-81222
• JVQAREFZPKBHPG-UHFFFAOYSA-N
• J-019148
• 1-methyl-3-(prop-2-en-1-yl)benzene
• 3-(3-Methylphenyl)prop-1-ene
• EN300-698338
• 1-allyl-3-methylbenzene
• DB-193281
• 3333-20-8
• +Expand

• MDL： MFCD01319553
• InChIKey： JVQAREFZPKBHPG-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12/c1-3-5-10-7-4-6-9(2)8-10/h3-4,6-8H,1,5H2,2H3
• SMILES： C=CCC1=CC=CC(=C1)C

Computed Properties

• Exact Mass: 132.09396
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 132.093900383g/mol
• Heavy Atom Count: 10
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Refractive Index: n20/D 1.511
• Boiling Point: 60 °C/11 mmHg(lit.)
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Density: 0.873 g/mL at 25 °C